6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. The structure can provide information about the compound’s functional groups and how the atoms are arranged .
Synthesis Analysis
Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can involve multiple steps, each with different reactants and conditions .Molecular Structure Analysis
Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure of the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It can include studying the reaction mechanism, the conditions needed for the reaction, and the products formed .Physical And Chemical Properties Analysis
This involves measuring properties like melting point, boiling point, solubility, and reactivity. These properties can give information about how the compound behaves under different conditions .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine involves the reaction of 2,4-diaminopyrimidine with 2-methylpropylamine and ethyl iodide.", "Starting Materials": [ "2,4-diaminopyrimidine", "2-methylpropylamine", "ethyl iodide" ], "Reaction": [ "Step 1: 2,4-diaminopyrimidine is dissolved in anhydrous ethanol.", "Step 2: 2-methylpropylamine is added to the solution and the mixture is stirred at room temperature for 1 hour.", "Step 3: Ethyl iodide is added dropwise to the reaction mixture and the reaction is allowed to proceed for 24 hours at room temperature.", "Step 4: The reaction mixture is filtered and the solid product is washed with ethanol and dried under vacuum.", "Step 5: The resulting product is recrystallized from ethanol to obtain pure 6-ethyl-2-N,4-N-bis(2-methylpropyl)pyrimidine-2,4-diamine." ] } | |
CAS RN |
1067679-52-0 |
Molecular Formula |
C14H26N4 |
Molecular Weight |
250.4 |
Purity |
95 |
Origin of Product |
United States |
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